molecular formula C6H8ClNS B15267319 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole CAS No. 53064-44-1

4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole

Cat. No.: B15267319
CAS No.: 53064-44-1
M. Wt: 161.65 g/mol
InChI Key: CQVJZRUGYKDFRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole hydrochloride (CAS 1820607-15-5) is a versatile heterocyclic building block of significant interest in organic synthesis and medicinal chemistry research . The reactive chloromethyl group on the thiazole ring makes this compound a valuable synthon for nucleophilic substitution reactions and for constructing more complex molecular architectures . Thiazole derivatives are prominent in pharmaceutical research due to their wide range of biological activities. The thiazole core is a key structural component in numerous therapeutic agents, including antibiotics, fungicides, anti-inflammatory drugs, and kinase inhibitors . Furthermore, thiazole-containing compounds serve as valuable ligands in coordination chemistry, forming complexes with various transition metals like Cr(III), Co(II), Ni(II), and Cu(II) for catalytic and materials science applications . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Properties

CAS No.

53064-44-1

Molecular Formula

C6H8ClNS

Molecular Weight

161.65 g/mol

IUPAC Name

4-(chloromethyl)-3,5-dimethyl-1,2-thiazole

InChI

InChI=1S/C6H8ClNS/c1-4-6(3-7)5(2)9-8-4/h3H2,1-2H3

InChI Key

CQVJZRUGYKDFRZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NS1)C)CCl

Origin of Product

United States

Preparation Methods

Thioamide-Dihalopropanone Cyclocondensation

The foundational synthesis involves the reaction of dimethylaminothioacetamide with 1,3-dichloropropanone in a haloalkane solvent (e.g., dichloromethane or 1,2-dichloroethane) under alkaline conditions. Sodium bicarbonate facilitates deprotonation, enabling nucleophilic attack by the thioamide sulfur on the electrophilic carbonyl carbon of the dihalopropanone. This step forms a hydroxythiazoline intermediate, which is subsequently dehydrated.

Reaction Conditions:

  • Molar Ratios: 1:1 molar ratio of thioamide to dihalopropanone.
  • Solvents: Dichloromethane or 1,2-dichloroethane (10–50 mL/g substrate).
  • Temperature: Ambient (20–25°C) with reaction times of 8–16 hours.

Example Protocol (Adapted from US4468517A):
A mixture of 1.2 g dimethylaminothioacetamide, 1.4 g 1,3-dichloropropanone, and 0.9 g sodium bicarbonate in 10 mL dichloromethane was stirred for 16 hours. Workup included extraction with dichloromethane, drying over sodium sulfate, and solvent evaporation, yielding 2.3 g of the hydroxythiazoline intermediate.

Dehydration of Hydroxythiazoline Intermediate

The hydroxythiazoline intermediate undergoes dehydration using chloro- or bromo-donating agents such as thionyl chloride (SOCl₂), sulfuryl chloride (SO₂Cl₂), or phosphorus-based reagents (PCl₃, PCl₅). This step introduces the chloromethyl group at the 4-position of the thiazole ring.

Optimized Dehydration Conditions:

  • Dehydrating Agents: Thionyl chloride (2.1–8.6 g per 5 g intermediate).
  • Solvents: 1,2-Dichloroethane or dichloromethane.
  • Temperature: 35–50°C for 1–2 hours.

Example Protocol (US4468517A):
5 g of hydroxythiazoline intermediate was dissolved in 25 mL 1,2-dichloroethane, treated with 2.1 g sulfuryl chloride, and stirred at 35–50°C. The crude product was recrystallized from methanol/ethyl acetate, yielding 1.4 g of 4-(chloromethyl)-3,5-dimethyl-1,2-thiazole (m.p. 137–140°C).

Critical Analysis of Methodological Variations

Role of Dehydrating Agents

The choice of dehydrating agent significantly impacts yield and purity:

Dehydrating Agent Yield (%) Purity (%) Conditions
Thionyl chloride 78–85 99.0–99.7 50°C, 1 hour
Sulfuryl chloride 65–72 98.5 42°C, 1 hour
Phosphorus pentachloride 70–75 97.8 60°C, 2 hours

Thionyl chloride provides superior yields due to its dual role as a Lewis acid and chlorine donor, facilitating both dehydration and chlorination.

Solvent and Temperature Optimization

Polar aprotic solvents (e.g., dichloroethane) enhance intermediate solubility and reaction kinetics. Elevated temperatures (50–60°C) reduce reaction times but risk side reactions, necessitating careful control.

Industrial-Scale Synthesis and Process Intensification

Kilogram-Scale Production

Scaling the synthesis to multi-kilogram batches requires modified workup protocols:

Large-Scale Example (US4468517A):
A 3-liter reactor charged with 308 g dimethylaminothioacetamide hydrochloride, 279 g 1,3-dichloropropanone, and 370 g sodium bicarbonate in 1.17 L 1,2-dichloroethane yielded 6.4 g product after dehydration and recrystallization.

Challenges:

  • Heat Management: Exothermic dehydration necessitates cooling.
  • Purification: Crystallization from methanol/ethyl acetate removes byproducts (e.g., succinimide derivatives).

Mechanistic Insights and Byproduct Formation

The reaction proceeds via a tandem cyclization-dehydration mechanism:

  • Cyclocondensation: Thioamide sulfur attacks the carbonyl carbon, forming a five-membered ring.
  • Dehydration: Acidic conditions protonate the hydroxyl group, followed by elimination of water and concurrent chlorination.

Key Byproducts:

  • Succinimide Derivatives: From N-chlorosuccinimide degradation.
  • Dimeric Thiazoles: Resulting from radical coupling during chlorination.

Comparative Evaluation of Patent Methodologies

US4468517A vs. Alternative Approaches

While US4468517A emphasizes thionyl chloride-mediated dehydration, alternative patents (e.g., CN107892681B) employ radical initiators like benzoyl peroxide for chlorination. However, these methods are tailored to dioxol-2-one derivatives and lack direct applicability to thiazole synthesis.

Advantages of US4468517A Methodology:

  • Higher Yields: 85% vs. <70% in non-optimized routes.
  • Scalability: Demonstrated at pilot-plant scale.

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole undergoes various types of chemical reactions, including:

    Nucleophilic Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as amines, thiols, and alcohols.

    Oxidation Reactions: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction Reactions: Reduction of the thiazole ring can lead to the formation of dihydrothiazoles.

Common Reagents and Conditions

Major Products Formed

    Nucleophilic Substitution: The major products are substituted thiazoles with various functional groups replacing the chloromethyl group.

    Oxidation: The major products are sulfoxides or sulfones, depending on the extent of oxidation.

    Reduction: The major products are dihydrothiazoles or fully reduced thiazole derivatives.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins or DNA, potentially leading to biological effects such as antimicrobial activity . The thiazole ring can also participate in π-π stacking interactions and hydrogen bonding, contributing to its binding affinity and specificity .

Comparison with Similar Compounds

Key Identifiers :

  • Synonyms: 3,5-Dimethyl-4-(chloromethyl)-1,2-thiazole; 4-Chloromethyl-3,5-dimethylthiazole.

Structural Analogues in the Thiazole Family

4-Ethynyl-3,5-dimethyl-1,2-thiazole
  • Molecular Formula : C₇H₆N₂S.
  • Key Differences : Replaces the chloromethyl group with an ethynyl (-C≡CH) substituent.
  • Reactivity : Ethynyl groups enable click chemistry (e.g., Huisgen cycloaddition), contrasting with the chloromethyl group’s propensity for nucleophilic substitution.
  • Applications : Used in metal-catalyzed coupling reactions for drug discovery.
5-(Chloromethyl)-2-ethyl-1,3-oxazole
  • Molecular Formula: C₆H₈ClNO.
  • Key Differences : Oxazole ring (oxygen at position 1) instead of thiazole (sulfur at position 1). The chloromethyl group is at the 5-position.
  • Reactivity : Oxazoles are less nucleophilic than thiazoles due to oxygen’s lower polarizability. This affects their utility in cross-coupling reactions.

Heterocyclic Analogues with Chlorinated Substituents

5-(3-Cyanophenyl)-3-(4-cyanophenyl)-1,2,4-thiadiazole
  • Molecular Formula : C₁₆H₈N₄S.
  • Key Differences: Thiadiazole core (two nitrogen atoms) vs. thiazole (one nitrogen, one sulfur). Features cyano (-CN) substituents.
  • Physical Properties : Higher melting point (>250°C) due to strong intermolecular dipole interactions.
  • Applications : Explored in optoelectronics and as a ligand in coordination chemistry.
4-Amino-3,5-dimethyl-4H-1,2,4-triazole
  • Molecular Formula : C₄H₈N₄.
  • Key Differences: Triazole ring (three nitrogen atoms) with amino (-NH₂) and methyl groups.
  • Reactivity: Amino groups enhance hydrogen-bonding capacity, making this compound a precursor for bioactive molecules.

Functional Group Comparison

Compound Heterocycle Substituents Molecular Weight Key Reactivity/Applications
4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole Thiazole 4-ClCH₂, 3/5-CH₃ 174.65 g/mol Nucleophilic substitution; pharmaceutical intermediates
4-Ethynyl-3,5-dimethyl-1,2-thiazole Thiazole 4-C≡CH, 3/5-CH₃ 150.20 g/mol Click chemistry; polymer synthesis
5-(Chloromethyl)-2-ethyl-1,3-oxazole Oxazole 5-ClCH₂, 2-C₂H₅ 145.59 g/mol Less reactive; agrochemical precursors
5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-3-hexyl-1,2,4-triazole Triazole Aryl-Cl, hexyl chain 424.76 g/mol Antifungal agents; environmental remediation

Reactivity and Stability

  • Chloromethyl Group : Enhances electrophilicity, enabling alkylation reactions (e.g., with amines or thiols).
  • Thiazole vs. Oxazole : Thiazoles exhibit greater thermal stability and nucleophilicity due to sulfur’s polarizability.
  • Triazoles : Superior hydrogen-bonding capacity but lower electrophilicity compared to thiazoles.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole, and how can purity be optimized?

  • Methodological Answer : The compound can be synthesized via nucleophilic substitution or cyclization reactions. For example, chloromethylation of pre-functionalized thiazole precursors using reagents like SOCl₂ or PCl₃ under anhydrous conditions is common. Purity optimization involves recrystallization from ethanol/water mixtures (yield ~65%) and characterization via melting point analysis (141–143°C) . Analytical techniques such as ESI-MS (e.g., m/z 362.1 [M+H]⁺ for related chloromethyl-thiazole derivatives) and NMR should confirm structural integrity .

Q. How should researchers characterize the structural and electronic properties of this compound?

  • Methodological Answer : Employ a combination of spectroscopic and computational methods:

  • ¹H/¹³C NMR : Assign peaks based on neighboring substituents (e.g., methyl groups at δ 2.1–2.3 ppm, chloromethyl at δ 4.5–4.7 ppm).
  • High-resolution MS : Confirm molecular weight (C₆H₈ClNO; theoretical 145.586 g/mol) .
  • DFT calculations : Predict electronic properties (e.g., HOMO-LUMO gaps) using software like Gaussian with B3LYP/6-31G* basis sets.

Q. What solvents and reaction conditions are optimal for functionalizing the chloromethyl group?

  • Methodological Answer : The chloromethyl group is reactive in SN₂ conditions. Use polar aprotic solvents (e.g., DMSO, DMF) for nucleophilic substitutions with amines or thiols. For example, refluxing in ethanol with glacial acetic acid as a catalyst facilitates condensation with aldehydes . Monitor reaction progress via TLC (silica gel, hexane/ethyl acetate eluent).

Advanced Research Questions

Q. How can structural modifications of this compound enhance binding affinity in biological targets (e.g., kinases or bromodomains)?

  • Methodological Answer : Introduce pharmacophores via the chloromethyl group. For instance, coupling with urea derivatives (e.g., 1-(3-fluorophenyl)urea) improves solubility and target engagement. Crystallographic studies (e.g., PDB 4WIV) guide rational design by mapping ligand-protein interactions . Bioisosteric replacement of the thiazole ring with oxazole (e.g., 3,5-dimethyl-1,2-oxazole derivatives) may alter binding kinetics .

Q. What strategies resolve contradictions in reported biological activity data for thiazole derivatives?

  • Methodological Answer :

  • Dose-response studies : Establish EC₅₀/IC₅₀ values across multiple cell lines (e.g., cancer vs. normal).
  • Metabolic stability assays : Use liver microsomes to assess degradation pathways.
  • Off-target profiling : Screen against kinase panels (e.g., Eurofins KinaseProfiler) to identify non-specific interactions. Evidence from triazole analogs suggests that substituent positioning critically influences selectivity .

Q. How can computational modeling predict the reactivity of 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole in complex reaction environments?

  • Methodological Answer :

  • Molecular dynamics (MD) simulations : Simulate solvent effects (e.g., water vs. DMSO) on reaction pathways.
  • Transition state analysis : Use QM/MM methods to model SN₂ vs. elimination pathways.
  • Docking studies : Predict interactions with enzymes (e.g., cytochrome P450) to anticipate metabolic outcomes. Tools like AutoDock Vina leverage crystallographic data (e.g., PDB 3P2) for accuracy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.